Cas no 6966-41-2 (Benzoic acid,4-[(pentylsulfonyl)amino]-)

• Product Name: Benzoic acid,4-[(pentylsulfonyl)amino]-
• CAS No: 6966-41-2
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 517857
• PubChem ID: 227299
• Update Time: 2025-04-19

Benzoic acid,4-[(pentylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(pentylsulfonyl)amino]-
• 4-(pentylsulfonylamino)benzoic acid
• 4-(Pentan-1-sulfonylamino)-benzoesaeure
• 4-(pentane-1-sulfonylamino)-benzoic acid
• 4-[(pentylsulfonyl)amino]benzoic acid
• AC1L5FE6
• AC1Q6VU7
• AG-J-29509
• AR-1F9421
• CTK5D0814
• NSC18782
• NSC-18782
• DTXSID70280817
• 6966-41-2
• SCHEMBL16051464

• Inchi： 1S/C12H17NO4S/c1-2-3-4-9-18(16,17)13-11-7-5-10(6-8-11)12(14)15/h5-8,13H,2-4,9H2,1H3,(H,14,15)
• InChI Key： QDMLTJRBUROWBY-UHFFFAOYSA-N
• SMILES： S(CCCCC)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 271.08791
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47